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Compound of Interest

Compound Name: Telenzepine dihydrochloride

Cat. No.: B129036

Essential Safety and Handling Guide for
Telenzepine Dihydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Telenzepine dihydrochloride in a laboratory setting. Given the
potent bioactivity of this compound as a selective muscarinic M1 receptor antagonist,
adherence to these guidelines is critical to ensure personnel safety and prevent environmental
contamination.

Hazard Identification and GHS Classification

While a specific Safety Data Sheet (SDS) for Telenzepine dihydrochloride (CAS: 147416-96-
4) with comprehensive GHS classification is not readily available, data from the structurally
similar compound Pirenzepine dihydrochloride and general knowledge of potent
pharmaceutical compounds suggest a conservative approach to handling. The following table
summarizes the potential hazards, drawing a parallel from a representative SDS for
Pirenzepine dihydrochloride.
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Hazard Class Hazard Statement
Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed
Skin Corrosion/Irritation (Category 2) H315: Causes skin irritation[1][2]

Serious Eye Damage/Eye Irritation (Category

2n) H319: Causes serious eye irritation[1][2]

Specific target organ toxicity, single exposure ] S
H335: May cause respiratory irritation[1][2]
(Category 3)

Note: This classification is based on a structurally similar compound and should be treated as a
minimum precaution.

Personal Protective Equipment (PPE)

Due to its potent biological activity, Telenzepine dihydrochloride should be handled with
appropriate engineering controls (e.g., a certified chemical fume hood or a ventilated balance
enclosure) and the following personal protective equipment:

PPE Category Specification Rationale

Nitrile or other chemically )
] ] ) To prevent skin contact and
Hand Protection resistant gloves inspected )
absorption.
before use.

Safety glasses with side-
To protect eyes from dust

Eye Protection shields or chemical safety )
particles and splashes.
goggles.
NIOSH-approved N95 or To prevent inhalation of the

Respiratory Protection ) )
higher-rated respirator. powdered compound.

A lab coat, fully buttoned. ) )
i ) ) To protect skin and clothing
Body Protection Consider a disposable gown o
N from contamination.
for larger quantities.

First Aid Measures
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Immediate action is crucial in case of exposure.

Exposure Route First Aid Protocol

Rinse mouth with water. Do NOT induce
If Swallowed N ) ] ) )
vomiting. Seek immediate medical attention.

Immediately wash the affected area with plenty
_ of soap and water. Remove contaminated
If on Skin , . D
clothing. Seek medical attention if irritation

persists.[1][2]

Move the person to fresh air. If breathing is
If Inhaled difficult, provide oxygen. Seek immediate

medical attention.[1][2]

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting upper and lower
If in Eyes eyelids. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

[1]

Handling and Storage

e Handling:

o All handling of solid Telenzepine dihydrochloride should be conducted in a well-
ventilated area, preferably within a chemical fume hood or a ventilated balance enclosure
to minimize inhalation exposure.

o Avoid generating dust.

o Use dedicated equipment (spatulas, weighing paper, etc.) and decontaminate it after use.
o Do not eat, drink, or smoke in the handling area.

o Wash hands thoroughly after handling.[1]

o Storage:
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o Store in a tightly sealed, properly labeled container.
o Keep in a cool, dry, and well-ventilated place.
o The storage class is noted as 11 - Combustible Solids.[3]
Spill and Disposal Plan
Spill Response:
o Evacuate: Clear the immediate area of all personnel.
» Ventilate: Ensure the area is well-ventilated.
o Contain: Prevent the spread of the powder.

e Clean-up:

o

Wear appropriate PPE (respirator, gloves, eye protection, lab coat).

[¢]

Gently cover the spill with a damp paper towel to avoid raising dust.

[¢]

Carefully scoop the material into a sealable, labeled hazardous waste container.

o

Clean the spill area with a suitable detergent and water.

o

Collect all cleaning materials in the hazardous waste container.
Disposal:

Telenzepine dihydrochloride and any contaminated materials (e.g., gloves, weighing paper,
cleaning materials) must be disposed of as hazardous chemical waste.

o Segregation: Collect all Telenzepine dihydrochloride waste in a dedicated, clearly labeled,
and sealed hazardous waste container.

e Labeling: The label should include "Hazardous Waste," the full chemical name "Telenzepine
dihydrochloride,” and the associated hazards.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.sigmaaldrich.com/JP/ja/product/sigma/t122
https://www.benchchem.com/product/b129036?utm_src=pdf-body
https://www.benchchem.com/product/b129036?utm_src=pdf-body
https://www.benchchem.com/product/b129036?utm_src=pdf-body
https://www.benchchem.com/product/b129036?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

f ' id
BENGHE > etycﬁcpkeAI\‘:iltalt:i]lgy Sltjrilcineg

o Storage of Waste: Store the waste container in a designated satellite accumulation area.

o Disposal: Arrange for pick-up and disposal by a certified hazardous waste management
company, following all local, state, and federal regulations.

Experimental Workflow and Safety

The following diagram illustrates the key steps and safety considerations when working with

Telenzepine dihydrochloride.
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Workflow for Handling Telenzepine Dihydrochloride
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Caption: Procedural workflow for the safe handling and disposal of Telenzepine
dihydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dihydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b129036#personal-protective-equipment-for-handling-
telenzepine-dihydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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